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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

Introduction

Enalapril maleate is a prodrug that belongs to the angiotensin-converting enzyme (ACE)

inhibitor class of medications, primarily used in the treatment of hypertension and heart failure.

Accurate and reliable analytical methods are crucial for the quality control of enalapril maleate

in pharmaceutical formulations. This application note describes a simple, rapid, and sensitive

spectrophotometric method for the quantitative determination of enalapril maleate. The method

is based on the charge-transfer reaction between enalapril maleate as an n-electron donor and

2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as a π-acceptor in a 2-Ethoxyethanol
medium. The resulting colored complex can be quantified using UV-Vis spectrophotometry,

offering a cost-effective and efficient alternative to chromatographic techniques for routine

analysis.

Principle of the Method

The method is based on the formation of a colored charge-transfer complex when enalapril

maleate is reacted with DDQ in a suitable solvent.[1] In a medium containing 2-Ethoxyethanol,
enalapril maleate donates electrons to the electron-acceptor DDQ. This interaction leads to the

formation of a radical anion of DDQ, which exhibits a distinct color that can be measured

spectrophotometrically.[2] The intensity of the color produced is directly proportional to the

concentration of enalapril maleate in the sample, thus forming the basis for its quantitative

determination.
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Spectrophotometer: A UV-Visible spectrophotometer with a 1 cm quartz cuvette.

Reference Standard: Enalapril Maleate of pharmacopeial grade.

Reagents:

2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), analytical grade.

2-Ethoxyethanol, spectrophotometric grade.

Glassware: Calibrated volumetric flasks, pipettes, and other standard laboratory glassware.

Experimental Protocol
1. Preparation of Reagents

Standard Stock Solution of Enalapril Maleate (500 µg/mL): Accurately weigh 50 mg of

enalapril maleate reference standard and transfer it to a 100 mL volumetric flask. Dissolve in

and dilute to the mark with 2-Ethoxyethanol.

DDQ Reagent Solution (0.1% w/v): Accurately weigh 100 mg of DDQ and transfer it to a 100

mL volumetric flask. Dissolve in and dilute to the mark with 2-Ethoxyethanol.

2. Preparation of Calibration Curve

Aliquot different volumes of the standard stock solution of enalapril maleate into a series of

10 mL volumetric flasks to obtain final concentrations in the range of 5-75 µg/mL.

To each flask, add 1.4 mL of the 0.1% DDQ reagent solution.[1]

Dilute to the mark with 2-Ethoxyethanol.

Allow the reaction to proceed at room temperature (25 ± 1 °C) for 3 minutes.[1]

Measure the absorbance of the resulting colored solution at 565 nm against a reagent blank

prepared in the same manner but without the enalapril maleate standard.[1]

Plot a graph of absorbance versus concentration to construct the calibration curve.
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3. Analysis of Pharmaceutical Formulations (Tablets)

Weigh and finely powder twenty tablets to determine the average tablet weight.

Accurately weigh a portion of the powdered tablets equivalent to 25 mg of enalapril maleate

and transfer it to a 50 mL volumetric flask.

Add approximately 30 mL of 2-Ethoxyethanol and sonicate for 15 minutes to ensure

complete dissolution of the drug.

Dilute to the mark with 2-Ethoxyethanol and mix well.

Filter the solution through a suitable filter paper.

Transfer an appropriate aliquot of the filtrate to a 10 mL volumetric flask, add 1.4 mL of 0.1%

DDQ reagent solution, and dilute to the mark with 2-Ethoxyethanol.

Measure the absorbance at 565 nm against the reagent blank and calculate the

concentration of enalapril maleate from the calibration curve.

Data Presentation
The following tables summarize the quantitative data obtained from the validation of a similar

spectrophotometric method for enalapril maleate using DDQ.[1]

Table 1: Optical Characteristics and Method Validation Parameters
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Parameter Value

Wavelength of Maximum Absorbance (λmax) 565 nm

Beer's Law Linearity Range 5 - 75 µg/mL

Molar Absorptivity (ε) 6.095 × 10³ L mol⁻¹ cm⁻¹

Limit of Detection (LOD) 0.45 µg/mL

Limit of Quantification (LOQ) 1.37 µg/mL

Correlation Coefficient (r²) 0.9998

Regression Equation (y = mx + c) y = 0.012x + 0.015

y is the absorbance, and x is the concentration in µg/mL.

Table 2: Precision and Accuracy of the Method

Concentration
(µg/mL)

Intra-day Precision
(%RSD, n=5)

Inter-day Precision
(%RSD, n=5)

Accuracy (%
Recovery)

10 0.98 1.25 99.8

30 0.75 0.98 100.2

60 0.62 0.85 100.5

Mandatory Visualization
The following diagrams illustrate the charge-transfer reaction and the experimental workflow for

the spectrophotometric analysis of enalapril maleate.
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Charge-Transfer Reaction

Enalapril Maleate
(n-electron donor)

Charge-Transfer
Complex (Colored)+ DDQ

DDQ
(π-acceptor)
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Experimental Workflow

Prepare Enalapril Maleate
Standard Solutions

Add DDQ Reagent to Standards

Prepare Sample Solution
from Tablets

Add DDQ Reagent to Sample

Incubate at Room Temperature
(3 minutes)

Measure Absorbance
at 565 nm

Construct Calibration Curve

Standards

Quantify Enalapril Maleate
in Sample

Sample

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b086334?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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